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Compound of Interest

Compound Name: 5-Oxooctanoic acid
CAS No.: 3637-14-7
Cat. No.: B1296286
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information for researchers on sourcing,
synthesizing, and verifying the quality of high-purity 5-Oxooctanoic acid. This document
outlines commercially available sources, provides detailed experimental protocols for its
synthesis and analysis, and explores its biological context, particularly its relevance in
metabolic pathways.

Sourcing and Procurement of 5-Oxooctanoic Acid

High-purity 5-Oxooctanoic acid is available from several chemical suppliers. When selecting a
supplier, it is crucial to consider the reported purity, available quantities, and the intended
research application. The following table summarizes key information for sourcing this
compound.
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. . Available
Supplier Product Name  CAS Number Purity .
Quantities
) ) 5-Oxooctanoic Custom
Sigma-Aldrich ) 3637-14-7 >98% )
acid synthesis
) 5-oxooctanoic N »
BOC Sciences " 3637-14-7 Not specified Not specified
aci
5-oxooctanoic
Matrix Scientific ” 3637-14-7 97% Not specified
aci
5-oxooctanoic N B
Parchem " 3637-14-7 Not specified Not specified
aci
For
Octanoic acid, 5- N )
Axsyn 3637-14-7 Not specified experimental/res

0Xo-
earch use only

Note: Purity levels and availability are subject to change. It is recommended to request a
certificate of analysis (CoA) from the supplier for lot-specific information.

Physicochemical Properties

Understanding the physical and chemical properties of 5-Oxooctanoic acid is essential for its
proper handling, storage, and use in experimental settings.
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Property Value Reference

Molecular Formula CsH1403 [1]

Molecular Weight 158.19 g/mol [1]

Appearance White solid (estimated) [2]

_ _ 30.00 to 34.00 °C @ 760.00

Melting Point [2]

mm Hg
- _ 296.00 to 298.00 °C @ 760.00

Boiling Point [2]
mm Hg

Solubility Soluble in water and alcohol [2]

logP (o/w) 0.822 (estimated) [2]

Storage Temperature

-20°C

Synthesis of 5-Oxooctanoic Acid

For researchers requiring larger quantities or specific isotopic labeling, chemical synthesis is a

viable option. A common approach for the synthesis of keto acids is the malonic ester

synthesis. The following is a proposed synthetic route for 5-Oxooctanoic acid.

Proposed Synthetic Pathway: Malonic Ester Synthesis

Starting Materials

Diethyl Malonate

Step 1: A
A

Ikylation Intermediate Step 2: Hydrolysis & Decarboxylation Final Product
A

Ethyl 4-bromobutanoate Alkylation in Ethanol Triethyl ester intermediate g Acid Hydrolysis (HCI, Hz0, Heat)

5-Oxooctanoic Acid

Sodium Ethoxide
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Caption: Proposed synthesis workflow for 5-Oxooctanoic acid via malonic ester synthesis.

Detailed Experimental Protocol

Step 1: Alkylation of Diethyl Malonate

 In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve
sodium ethoxide (1.1 equivalents) in absolute ethanol under an inert atmosphere.

 To this solution, add diethyl malonate (1.0 equivalent) dropwise with stirring.
 After the addition is complete, add ethyl 4-bromobutanoate (1.0 equivalent) dropwise.

» Heat the reaction mixture to reflux for 4-6 hours, monitoring the reaction progress by thin-
layer chromatography (TLC).

« After the reaction is complete, cool the mixture to room temperature and remove the ethanol
under reduced pressure.

e Add water to the residue and extract the product with diethyl ether.

e Wash the combined organic extracts with water and brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure to obtain the crude triethyl ester
intermediate.

Step 2: Hydrolysis and Decarboxylation

To the crude triethyl ester intermediate, add an excess of 6M aqueous hydrochloric acid.

Heat the mixture to reflux for 4-6 hours. The evolution of carbon dioxide should be observed.

Cool the reaction mixture to room temperature and extract the product with ethyl acetate.

Wash the combined organic extracts with water and brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure.
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» Purify the crude 5-Oxooctanoic acid by vacuum distillation or column chromatography to
obtain the final product.

Quality Control and Analytical Methods

To ensure the purity and identity of purchased or synthesized 5-Oxooctanoic acid, a suite of
analytical techniques should be employed.

Analytical Workflow
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5-Oxooctanoic Acid

Analytical Techniques
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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